Cas no 473299-50-2 ((3,5-Difluoro-4-(methylthio)phenyl)methanol)

• Product Name: (3,5-Difluoro-4-(methylthio)phenyl)methanol
• CAS No: 473299-50-2
• MF: C₈H₈F₂OS
• MW: 190.210328102112
• MDL: MFCD18891412
• CID: 2119463
• Update Time: 2025-10-20

(3,5-Difluoro-4-(methylthio)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-difluoro-4-(methylthio)phenyl)methanol
• [3,5-difluoro-4-(methylsulfanyl)phenyl]methanol
• [3,5-Difluoro-4-(methylthio)phenyl]methanol
• USFPKNZPHDRFEH-UHFFFAOYSA-N
• [3,5-difluoro-4-(methylthio)-phenyl]methanol
• Benzenemethanol, 3,5-difluoro-4-(methylthio)-
• [3,5-difluoro-4-(methylthio)-phenyl]-methanol
• Z2754447736
• (3,5-Difluoro-4-(methylthio)phenyl)methanol

• MDL： MFCD18891412
• Inchi： 1S/C8H8F2OS/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： USFPKNZPHDRFEH-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=C(CO)C=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3,5-Difluoro-4-(methylthio)phenyl)methanol

Introduction to (3,5-Difluoro-4-(methylthio)phenyl)methanol (CAS No 473299-50-2)

(3,5-Difluoro-4-(methylthio)phenyl)methanol, identified by the CAS registry number 473299-50-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methanol group attached to a phenyl ring substituted with fluorine atoms and a methylthio group. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The synthesis of (3,5-Difluoro-4-(methylthio)phenyl)methanol involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have employed various strategies, including nucleophilic substitution and oxidation reactions, to optimize the synthesis process. These efforts have not only improved the yield but also reduced the environmental impact of the manufacturing process, aligning with the principles of green chemistry.

The structural features of (3,5-Difluoro-4-(methylthio)phenyl)methanol contribute to its unique reactivity and stability. The fluorine atoms at positions 3 and 5 on the phenyl ring introduce electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the methylthio group at position 4 imparts sulfur-based reactivity, making it a versatile building block for further chemical transformations. Recent studies have highlighted the role of these substituents in modulating the compound's interactions with biological systems.

In terms of applications, (3,5-Difluoro-4-(methylthio)phenyl)methanol has shown promise in various fields. In pharmacology, it has been explored as a potential lead compound for drug development due to its ability to interact with specific biological targets. For instance, recent research has demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Furthermore, its structural versatility makes it a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

The toxicity profile of (3,5-Difluoro-4-(methylthio)phenyl)methanol has also been a focus of recent investigations. Studies conducted under controlled conditions have provided insights into its acute and chronic toxicity effects. These findings are crucial for determining safe handling procedures and establishing guidelines for its use in industrial and research settings.

Looking ahead, the continued exploration of (3,5-Difluoro-4-(methylthio)phenyl)methanol's properties is expected to uncover new applications and enhance its utility across diverse industries. Collaborative efforts between chemists, biologists, and material scientists are likely to drive further advancements in understanding this compound's potential.